Cas no 123476-70-0 (4-Cyano-alpha-chloro benzaldoxime)

4-Cyano-alpha-chloro benzaldoxime structure
123476-70-0 structure
Product Name:4-Cyano-alpha-chloro benzaldoxime
CAS No:123476-70-0
MF:C8H5ClN2O
MW:180.59110045433
CID:2431926
PubChem ID:9603168
Update Time:2025-04-21

4-Cyano-alpha-chloro benzaldoxime Chemical and Physical Properties

Names and Identifiers

    • 4-CYANO-ALPHA-CHLORO BENZALDOXIME
    • 4-cyano-N-hydroxy-benzenecarboximidoyl chloride
    • SCHEMBL1160641
    • (1Z)-4-cyano-N-hydroxybenzenecarboximidoyl chloride
    • 4-Cyanobenzoyl chloride, oxime
    • 123476-70-0
    • RNZZMDCGNWXWRB-FLIBITNWSA-N
    • 4-Cyano-N-hydroxybenzenecarboximidoyl chloride #
    • 4-Cyano-alpha-chloro benzaldoxime
    • MDL: MFCD11616879
    • Inchi: 1S/C8H5ClN2O/c9-8(11-12)7-3-1-6(5-10)2-4-7/h1-4,12H/b11-8-
    • InChI Key: RNZZMDCGNWXWRB-FLIBITNWSA-N
    • SMILES: Cl/C(/C1C=CC(C#N)=CC=1)=N\O

Computed Properties

  • Exact Mass: 180.0090405Da
  • Monoisotopic Mass: 180.0090405Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.4Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd